Tetrapotassium;2-hydroxy-2-oxoacetate;zirconium

Specification

• CAS No.: 12083-35-1
• Molecular Formula: K4Zr[C2O4]4
• Molecular Weight: 603.72 g/mol
• IUPAC Name: tetrapotassium;2-hydroxy-2-oxoacetate;zirconium
• Standard InChI: InChI=1S/4C2H2O4.4K.Zr/c4*3-1(4)2(5)6;;;;;/h4*(H,3,4)(H,5,6);;;;;/q;;;;4*+1;/p-4
• Standard InChI Key: STYAXIRPSRLWSR-UHFFFAOYSA-J
• SMILES: C(=O)(C(=O)[O-])O.C(=O)(C(=O)[O-])O.C(=O)(C(=O)[O-])O.C(=O)(C(=O)[O-])O.[K+].[K+].[K+].[K+].[Zr]
• Canonical SMILES: C(=O)(C(=O)[O-])O.C(=O)(C(=O)[O-])O.C(=O)(C(=O)[O-])O.C(=O)(C(=O)[O-])O.[K+].[K+].[K+].[K+].[Zr]

Introduction

Tetrapotassium;2-hydroxy-2-oxoacetate;zirconium, also known as Potassium Tetraoxalatozirconate(IV), is a chemical compound with the molecular formula K₄Zr[C₂O₄]₄. This compound is characterized by its complex structure, which involves zirconium as the central metal ion coordinated with four oxalate ligands and four potassium ions balancing the charge.

Safety and Handling

• Hazard Statements: H302, H312, H315, H319, H332, H335

• Signal Word: Warning

This compound is considered an irritant and requires proper handling and safety precautions.

Synthesis and Applications

The synthesis of Tetrapotassium;2-hydroxy-2-oxoacetate;zirconium typically involves the reaction of zirconium salts with oxalic acid in the presence of potassium ions. The compound is used in various applications, including as a precursor for the synthesis of zirconium-based materials and in catalytic processes.

Tetrapotassium;hafnium;2-hydroxy-2-oxoacetate

• Molecular Formula: C₈H₄HfK₄O₁₆

• Molecular Weight: 690.99 g/mol

• CAS Number: 12081-84-4

This compound is similar in structure but uses hafnium instead of zirconium, resulting in a higher molecular weight due to the larger atomic mass of hafnium.

Key Differences

Compound	Molecular Formula	Molecular Weight	CAS Number
Tetrapotassium;2-hydroxy-2-oxoacetate;zirconium	K₄Zr[C₂O₄]₄	603.72 g/mol	12083-35-1
Tetrapotassium;hafnium;2-hydroxy-2-oxoacetate	C₈H₄HfK₄O₁₆	690.99 g/mol	12081-84-4